molecular formula C12H11ClN2O B8585347 5-(3-Chloropropionamido)quinoline

5-(3-Chloropropionamido)quinoline

Cat. No.: B8585347
M. Wt: 234.68 g/mol
InChI Key: UZWQFPKJPFLRLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-Chloropropionamido)quinoline is a useful research compound. Its molecular formula is C12H11ClN2O and its molecular weight is 234.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11ClN2O

Molecular Weight

234.68 g/mol

IUPAC Name

3-chloro-N-quinolin-5-ylpropanamide

InChI

InChI=1S/C12H11ClN2O/c13-7-6-12(16)15-11-5-1-4-10-9(11)3-2-8-14-10/h1-5,8H,6-7H2,(H,15,16)

InChI Key

UZWQFPKJPFLRLZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CC=N2)C(=C1)NC(=O)CCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 60 ml of methylene chloride was dissolved 4.5 g of 5-aminoquinoline, and 10.5 g of 3-chloropropionyl chloride and 9 g of triethylamine were then added thereto. After the liquid was allowed to stand at room temperature overnight, a 1N aqueous sodium hydroxide solution was added to the liquid, and the latter was then extracted with methylene chloride. The extract was washed twice with an aqueous sodium bicarbonate solution, was then dried, and was concentrated to obtain crystals. The latter were washed with methylene chloride, and filtered to obtain 2.2 g of 5-(3-chloropropionamido)quinoline in a crystalline state.
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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4.5 g
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10.5 g
Type
reactant
Reaction Step Two
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9 g
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Two

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